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Compound of Interest

Compound Name: Ferric formate

Cat. No.: B1618299 Get Quote

This technical guide provides an in-depth overview of the physicochemical properties of ferric
formate, with a focus on its molecular weight and density. It is intended for researchers,

scientists, and professionals in the field of drug development who may be considering this

compound for various applications, including as a precursor in the synthesis of more complex

molecules or in the development of novel materials.

Core Properties of Ferric Formate
Ferric formate, also known as iron(III) formate, is a coordination compound with the chemical

formula C₃H₃FeO₆. It consists of a central iron atom in the +3 oxidation state coordinated to

three formate ligands.
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Property Value Source

Chemical Formula C₃H₃FeO₆ [1]

Molecular Weight 190.90 g/mol [1]

Appearance
Red-yellow crystals or

crystalline powder
[2]

Solubility
Soluble in water, slightly

soluble in ethanol
[2]

Density
Not readily available in

literature

While the density of ferric formate is not consistently reported in publicly available literature, it

can be experimentally determined using established methods for solid materials.

Experimental Protocols
Determination of Molecular Weight (by Mass
Spectrometry)
The molecular weight of ferric formate can be confirmed using mass spectrometry.

Methodology:

Sample Preparation: A dilute solution of ferric formate is prepared in a suitable solvent,

such as a mixture of water and a volatile organic solvent like methanol, to facilitate

ionization.

Ionization: Electrospray ionization (ESI) is a suitable technique for this coordination

compound. The solution is introduced into the mass spectrometer, where a high voltage is

applied to generate fine, charged droplets. The solvent evaporates, leaving behind gaseous

ions of ferric formate.

Mass Analysis: The ions are guided into a mass analyzer (e.g., quadrupole, time-of-flight).

The analyzer separates the ions based on their mass-to-charge ratio (m/z).
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Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z. The peak corresponding to the molecular ion of ferric formate will

confirm its molecular weight.

Determination of Density (Gas Pycnometry)
For a crystalline powder like ferric formate, gas pycnometry is a precise method for

determining its true density by measuring the volume of the solid material directly.

Methodology:

Sample Preparation: A known mass of the dry ferric formate powder is accurately weighed

and placed into the sample chamber of the gas pycnometer.

Purging: The sample chamber is repeatedly purged with a non-reactive gas, typically helium,

to remove any adsorbed moisture or air from the powder's surface.

Analysis: The instrument operates by measuring the pressure change when a known volume

of helium is expanded from a reference chamber into the sample chamber.

Volume Calculation: By applying the gas laws, the volume of the solid ferric formate is

calculated based on the pressure difference.

Density Calculation: The density is then calculated by dividing the mass of the sample by its

measured volume.

Synthesis and Characterization Workflow
The synthesis of ferric formate typically involves the reaction of an iron(III) salt with a source

of formate ions. The resulting product can then be characterized to confirm its identity and

purity.
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Caption: Workflow for the synthesis and characterization of ferric formate.

Potential Applications in Drug Development
While ferric formate itself is a simple coordination compound, its properties make it a versatile

precursor in the synthesis of more complex structures relevant to drug development. Iron-

containing compounds are being explored for various therapeutic and diagnostic applications.

For instance, metal-organic frameworks (MOFs) synthesized from iron-based precursors, such

as ferric formate, have shown promise as carriers for drug delivery systems.[3] The controlled

release of therapeutic agents from such frameworks is a significant area of research.

Furthermore, the catalytic properties of iron compounds are utilized in various organic

transformations that are crucial in the synthesis of active pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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